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Compound of Interest

Compound Name: Chrysoidine R

Cat. No.: B1220201

For researchers, scientists, and drug development professionals, the selection of appropriate
dyes is a critical aspect of various applications, from textile dyeing to biological staining. This
guide provides an objective comparison of the performance of the historical azo dye,
Chrysoidine R, against contemporary synthetic alternatives, supported by experimental data
and standardized testing protocols.

Chrysoidine R, also known as C.I. Basic Orange 2, is a traditional mono-azo dye that has
been utilized across several industries for its vibrant orange-red hue. While historically
significant, its performance characteristics, particularly in terms of durability, often diverge from
those of modern synthetic dyes developed for similar applications. This comparison focuses on
key performance indicators: lightfastness and wash fastness, providing a quantitative basis for
dye selection in research and development.

Quantitative Performance Data

The following table summarizes the performance characteristics of Chrysoidine R in
comparison to selected modern reactive and basic orange dyes. The data is presented based
on standardized testing methodologies to ensure a fair and direct comparison.
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Discussion of Performance

Lightfastness: Chrysoidine R exhibits a lightfastness rating of 3-4 on the Blue Wool Scale.
This indicates a moderate resistance to fading when exposed to light. In contrast, modern
reactive and basic orange dyes, such as C.I. Reactive Orange 16, C.I. Reactive Orange 122,
and C.I. Basic Orange 21, typically demonstrate a higher lightfastness of 4-5, signifying a
greater ability to retain their color over time with light exposure. The improved lightfastness of
modern dyes is often attributed to their more stable chemical structures, with some classes like
metal-complex and anthraquinone dyes showing even better performance.

Wash Fastness: While specific ISO 105 wash fastness data for Chrysoidine R is not readily
available in the provided search results, basic dyes, in general, are known to have moderate
wash fastness on textiles unless a mordant is used. Modern reactive dyes, such as Reactive
Orange 16 and 122, are designed to form strong covalent bonds with fibers like cotton,
resulting in excellent wash fastness properties, with ratings for both color change and staining
typically at 4-5. Similarly, modern basic dyes like Basic Orange 21 also show good all-around
fastness properties when applied to appropriate substrates.

Experimental Protocols
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To ensure reproducibility and standardization, the performance data presented above is based
on internationally recognized testing methods. The following are detailed methodologies for the
key experiments cited.

Lightfastness Testing: ISO 105-B02

This standard specifies a method for determining the resistance of the color of textiles to the
action of an artificial light source representative of natural daylight (xenon arc lamp).

Apparatus:

Xenon arc lamp apparatus

Blue Wool standard references (Scale of 1-8)

Grey Scale for assessing color change

Masks for covering portions of the specimens

Procedure:

e A specimen of the dyed textile is mounted on a sample holder.

o A set of Blue Wool standards is also mounted in the same manner.

e The specimen and the Blue Wool standards are simultaneously exposed to the light from the
xenon arc lamp under controlled conditions of temperature and humidity.

e The exposure is continued until a specified amount of fading has occurred on the test
specimen, or for a specified duration.

o The lightfastness of the specimen is assessed by comparing the change in its color with the
change in color of the Blue Wool standards. The rating is the number of the Blue Wool
standard that shows a similar amount of fading.

Wash Fastness Testing: ISO 105-C06
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This standard specifies methods for determining the resistance of the color of textiles to
domestic and commercial laundering procedures.

Apparatus:

Launder-Ometer or similar apparatus for mechanical agitation at a controlled temperature.
» Stainless steel balls for abrasive action.

» Multifibre adjacent fabric (containing strips of common textile fibers like acetate, cotton,
nylon, polyester, acrylic, and wool).

o Grey Scale for assessing color change and staining.
o Standard detergent solution.
Procedure:

o A specimen of the dyed textile is cut to a specified size and stitched together with a piece of
multifibre adjacent fabric.

e The composite specimen is placed in a stainless-steel container with a specified volume of
standard detergent solution and a specified number of stainless-steel balls.

e The container is placed in the Launder-Ometer and agitated for a specified time at a
specified temperature (e.g., 40°C, 50°C, or 60°C).

» After the washing cycle, the specimen is rinsed and dried.

e The change in color of the dyed specimen is assessed using the Grey Scale for color change
(rated 1-5, where 5 is no change).

e The degree of staining on each of the fiber strips in the multifibre adjacent fabric is assessed
using the Grey Scale for staining (rated 1-5, where 5 is no staining).

Visualization of Dye Selection Workflow
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The following diagram illustrates a logical workflow for selecting a dye based on its
performance characteristics for a specific application.

Define Application Requirements

Substrate Type
(e.g., Cotton, Wool, Paper)

Required Fastness Properties
(Light, Wash, etc.)

Color Specification
(e.g., Orange-Red)

Identify Suitable Dye Classes
(e.g., Basic, Reactive, Acid)

Chrysoidine R (Basic)

Modern Basic Dyes

Modern Reactive Dyes

y y

Lightfastness: 3-4 Lightfastness: 4-5 Lightfastness: 4-5
Wash Fastness: Moderate Wash Fastness: 4-5 Wash Fastness: 4-5

Select Optimal Dye

ow Fastness Req.

Application: Historical Reproduction
(Lower Fastness Acceptable)

Choice: Chrysoidine R

High Fastness Req.

Application: High-Performance Textile
(High Fastness Required)

;

Choice: Modern Synthetic Dye
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Dye selection workflow based on performance.

 To cite this document: BenchChem. [A Comparative Analysis: The Performance of
Chrysoidine R Versus Modern Synthetic Dyes]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1220201#performance-of-chrysoidine-r-in-
comparison-to-modern-synthetic-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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